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Compound of Interest

Compound Name: cyclin H

Cat. No.: B1174606 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

guidance for researchers, scientists, and drug development professionals working with cyclin
H. Adherence to these protocols is critical to ensure personal safety and maintain a secure

laboratory environment. This guide serves as a preferred resource for handling this and similar

proteins, offering procedural steps that directly address operational and disposal questions.

Cyclin H is a key regulatory protein that forms a complex with Cyclin-Dependent Kinase 7

(CDK7) and MAT1, playing a crucial role in both cell cycle progression and transcription.[1][2]

[3][4][5][6] Due to its biological significance, it is imperative to handle cyclin H and its

associated complexes with appropriate care to minimize exposure and ensure the integrity of

experimental outcomes. While specific hazard data for isolated cyclin H is not readily

available, a precautionary approach, treating the substance as potentially hazardous upon

inhalation, ingestion, or skin contact, is recommended.[7]

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for cyclin H is not widely available, related protein

complexes like CDK7/Cyclin H1 are classified with GHS hazard statements for mild skin and

eye irritation.[1] Given its role in fundamental cellular processes, it is prudent to assume that

unintended exposure could have biological effects. A thorough risk assessment should be

conducted before undertaking any new procedures involving cyclin H.

Potential Health Effects:
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Inhalation: May be harmful if inhaled and could cause respiratory tract irritation.[1]

Skin Contact: May be harmful if absorbed through the skin and can cause skin irritation.[1]

Eye Contact: May cause eye irritation.[1]

Ingestion: May be harmful if swallowed.[1]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the first line of defense in minimizing exposure to

laboratory reagents. All PPE should meet appropriate governmental standards (e.g., ANSI,

NIOSH).[7]

PPE Item Specifications and Use Cases

Hand Protection

Chemically resistant nitrile gloves are

recommended. Double-gloving is advised,

especially when handling stock solutions or

performing procedures with a higher risk of

splashing.[7] Promptly change gloves if they

become contaminated.

Eye Protection

Safety goggles with side shields or a full-face

shield should be worn to protect against

splashes.[1][8]

Protective Clothing

A chemically resistant lab coat should be worn

at all times in the laboratory. Ensure it is fully

buttoned.

Respiratory Protection

For handling powdered forms of proteins or

when there is a risk of aerosol generation, an

N95 respirator or higher is strongly

recommended.[7] All handling of powders

should be performed in a certified chemical

fume hood or a ventilated balance enclosure.[7]

[9]
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Experimental Protocols: Handling and Storage
A systematic approach to handling cyclin H is essential to minimize exposure risk and maintain

the protein's stability.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

[7]

Inventory: Log the compound into your chemical inventory system.

Storage Conditions: Store the protein at -20°C or -80°C for long-term stability, as

recommended by the supplier.[7] Avoid repeated freeze-thaw cycles.[9]

Preparing Stock Solutions
This procedure must be performed in a chemical fume hood.[7][9]

Pre-dissolution: Before opening, bring the vial to room temperature to prevent condensation.

Weighing: If working with a powdered form, use a ventilated balance enclosure and

dedicated spatulas.[7]

Dissolution: Slowly add the appropriate solvent to the pre-weighed solid to avoid splashing.

[7] Cap the vial securely and vortex or sonicate as needed to ensure complete dissolution.

Labeling: Clearly label the vial with the compound name, concentration, solvent, and date of

preparation.[7]

Storage of Solutions: Store stock solutions in aliquots at -80°C for up to 6 months, unless

otherwise specified by the manufacturer.[7]
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Experimental Workflow for Handling Cyclin H
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Caption: A typical experimental workflow for handling cyclin H.

Spill and Emergency Procedures
Spill Response

Alert Personnel: Immediately alert others in the vicinity.

Small Spills: For small spills, wear the appropriate PPE (lab coat, double gloves, goggles,

and N95 respirator).[7] Cover the spill with an absorbent material. Gently sweep the

absorbed material into a designated hazardous waste container.[7]

Cleaning: Clean the spill area with soap and water, followed by 70% ethanol.[7]

Large Spills: If the spill is large or in a poorly ventilated area, evacuate the lab and contact

your institution's Environmental Health and Safety (EHS) department.

First Aid Measures
Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing.[7]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[7]

Inhalation: Move to fresh air. If breathing is difficult, seek immediate medical attention.[7]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.[7]
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Disposal Plan
All waste containing cyclin H must be treated as hazardous chemical waste.[7][9]

Waste Type Disposal Procedure

Solid Waste

Collect in a designated, sealed container

labeled as "Hazardous Chemical Waste."[9] This

includes contaminated weigh paper, pipette tips,

and tubes.

Liquid Waste

Collect in a designated, sealed, and properly

labeled hazardous waste container.[9] Do not

pour down the drain.

Contaminated PPE

Dispose of contaminated gloves and other

disposable materials in the designated

hazardous chemical waste container.[9]

Cyclin H Signaling Pathway
Cyclin H is a central component of the CDK-activating kinase (CAK) complex, which also

includes CDK7 and MAT1. This complex plays a dual role in regulating transcription and the

cell cycle.
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Role of the Cyclin H/CDK7/MAT1 Complex

Cyclin H

CAK Complex
(Cyclin H/CDK7/MAT1)

CDK7 MAT1

TFIIH

Associates with

CDK1, CDK2, CDK4, CDK6

Phosphorylates (Activates)

RNA Polymerase II

Phosphorylates

Transcription Initiation

Cell Cycle Progression

Click to download full resolution via product page

Caption: The central role of the Cyclin H/CDK7/MAT1 complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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